N-{[4-bromo-2-(trifluoromethyl)phenyl]methyl}-6-methylpyridin-2-amine

• IUPAC Name: N-[[4-bromo-2-(trifluoromethyl)phenyl]methyl]-6-methylpyridin-2-amine
• InChI: InChI=1S/C14H12BrF3N2/c1-9-3-2-4-13(20-9)19-8-10-5-6-11(15)7-12(10)14(16,17)18/h2-7H,8H2,1H3,(H,19,20)
• InChI Key: ZUYYGANQHNPEBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NCC2=C(C=C(C=C2)Br)C(F)(F)F
• Molecular Formula: C14H12BrF3N2
• Molecular Weight: 345.16 g/mol

Description

“N-{[4-bromo-2-(trifluoromethyl)phenyl]methyl}-6-methylpyridin-2-amine” is a chemical compound with the CAS Number: 1803582-47-9. It has a molecular weight of 345.16. The IUPAC name for this compound is N-(4-bromo-2-(trifluoromethyl)benzyl)-3-methylpyridin-2-amine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H12BrF3N2/c1-9-3-2-6-19-13(9)20-8-10-4-5-11(15)7-12(10)14(16,17)18/h2-7H,8H2,1H3,(H,19,20). This indicates the presence of a pyridine ring attached to a benzyl group with a bromo and trifluoromethyl substituents.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 345.16. The InChI code for this compound is 1S/C14H12BrF3N2/c1-9-3-2-6-19-13(9)20-8-10-4-5-11(15)7-12(10)14(16,17)18/h2-7H,8H2,1H3,(H,19,20).

Scientific Research Applications

Fluorescence Enhancement and Photochemical Behavior

• Research Focus: Study of fluorescence and photochemical behavior of N-phenyl derivatives of aminostilbenes, including compounds similar to N-{[4-bromo-2-(trifluoromethyl)phenyl]methyl}-6-methylpyridin-2-amine.
• Findings: Introduction of N-phenyl substituents leads to more planar ground-state geometry, red shift in absorption and fluorescence spectra, and higher fluorescence quantum yields.
• Reference: (Yang, Chiou, & Liau, 2002).

Polynuclear Spin Crossover Complexes

• Research Focus: Synthesis and magnetic behavior of tetranuclear compounds involving similar aminopyridine derivatives.
• Findings: These compounds exhibit notable steric constraint and varied spin state behaviors.
• Reference: (Boldog et al., 2009).

Intercalation into α-Titanium Hydrogen Phosphate

• Research Focus: Investigating the intercalation of aromatic amines, like aminopyridines, into α-titanium hydrogen phosphate.
• Findings: Different aromatic amines expanded the interlamellar distance and demonstrated protonation by phosphate groups.
• Reference: (Nunes & Airoldi, 1999).

Role in Neurotoxicity

• Research Focus: Role of amine N-methyltransferases in the neurotoxicity associated with metabolites of certain pyridines.
• Findings: Suggests a mechanism by which lipophilic compounds, similar in structure to N-{[4-bromo-2-(trifluoromethyl)phenyl]methyl}-6-methylpyridin-2-amine, can be converted into charged neurotoxic species.
• Reference: (Ansher et al., 1986).

Amination Using Copper Catalysis

• Research Focus: Amination of aryl halides, such as bromopyridine, using copper catalysis.
• Findings: Demonstrates the conversion of bromopyridine into aminopyridine under specific catalytic conditions.
• Reference: (Lang et al., 2001).